Cas no 80178-41-2 (Cinncassiol D3)

• Product Name: Cinncassiol D3
• CAS No: 80178-41-2
• MF: C₂₀H₃₂O₆
• MW: 368.464487075806
• CID: 1995192
• PubChem ID: 75144799
• Update Time: 2025-04-21

Cinncassiol D3 Chemical and Physical Properties

Names and Identifiers

• Cinncassiol D3
• 2,5-Methano-2H-s-indaceno(8,1-bc)furan-2,5a,7,8c(2aH,6H)-tetrol, octahydro-3-(2-hydroxy-1-methylethyl)-2a,5,8-trimethyl-
• 2,5-Methano-2H-s-indaceno[8,1-bc]furan-2,5a,7,8c(2aH,6H)-tetrol, octahydro-3-(2-hydroxy-1-methylethyl)-2a,5,8-trimethyl-
• 80178-41-2
• DTXSID201104992

• Inchi： 1S/C20H32O6/c1-9(7-21)11-5-13-16(3)8-19(24)17(11,4)20(13,25)15(26-19)14-10(2)12(22)6-18(14,16)23/h9-15,21-25H,5-8H2,1-4H3
• InChI Key： HQUSKUTUDDZKOD-UHFFFAOYSA-N
• SMILES： CC(C1C2(C3(C4C5C(CC(C5C)O)(O)C(C3C1)(C)CC2(O)O4)O)C)CO

Computed Properties

• Exact Mass: 368.21988874Da
• Monoisotopic Mass: 368.21988874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids